Cas no 103923-27-9 (Pirtenidine)

• Product Name: Pirtenidine
• CAS No: 103923-27-9
• MF: C₂₁H₃₈N₂
• MW: 318.53982591629
• CID: 157574
• PubChem ID: 65879
• Update Time: 2025-04-19

Pirtenidine Chemical and Physical Properties

Names and Identifiers

• Pirtenidine [INN]
• N,1-dioctylpyridin-4-imine
• PHOSPHOMYCIN SODIUM
• Pirtenidine Hydrochloride
• Pirtenidina
• Pirtenidine
• Pirtenidinum
• N-[1-Octylpyridin-4(1H)-ylidene]-1-octanamine
• N-(1-OCTYL-4(1H)-PYRIDINYLIDENE-1-OCTANAMINE
• DTXSID90146143
• Pirtenidinum [Latin]
• CHEMBL1194161
• Q27288737
• 103923-27-9
• NS00124965
• S6ON6743TM
• UNII-S6ON6743TM
• Pirtenidina [Spanish]
• 1-Octanamine, N-(1-octyl-4(1H)-pyridinylidene)-
• 1,4-Dihydro-1-octyl-4-(octylimino)pyridine
• SCHEMBL2108103

• Inchi： 1S/C21H38N2/c1-3-5-7-9-11-13-17-22-21-15-19-23(20-16-21)18-14-12-10-8-6-4-2/h15-16,19-20H,3-14,17-18H2,1-2H3
• InChI Key： RGTPDNXJDCPXAB-UHFFFAOYSA-N
• SMILES： N1(C=C/C(/C=C1)=N\CCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 318.30300
• Monoisotopic Mass: 318.303
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.6A^2
• XLogP3: 7.2

Experimental Properties

• Density: 0.89
• Boiling Point: 398.6°Cat760mmHg
• Flash Point: 194.9°C
• Refractive Index: 1.492
• PSA: 17.29000
• LogP: 6.10980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines